Cas no 1706436-25-0 (4-Fluoro-3-methyl-2-(trifluoromethyl)benzoic acid)

4-Fluoro-3-methyl-2-(trifluoromethyl)benzoic acid structure
1706436-25-0 structure
Product Name:4-Fluoro-3-methyl-2-(trifluoromethyl)benzoic acid
CAS No:1706436-25-0
MF:C9H6F4O2
MW:222.136356830597
MDL:MFCD27986860
CID:4611929
PubChem ID:21996869
Update Time:2024-03-01

4-Fluoro-3-methyl-2-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoro-3-methyl-2-(trifluoromethyl)benzoic acid
    • Benzoic acid, 4-fluoro-3-methyl-2-(trifluoromethyl)-
    • MDL: MFCD27986860
    • Inchi: 1S/C9H6F4O2/c1-4-6(10)3-2-5(8(14)15)7(4)9(11,12)13/h2-3H,1H3,(H,14,15)
    • InChI Key: YGIVRKBTDKBHJH-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=C(F)C(C)=C1C(F)(F)F

Computed Properties

  • Exact Mass: 222.03039208g/mol
  • Monoisotopic Mass: 222.03039208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 37.3Ų

4-Fluoro-3-methyl-2-(trifluoromethyl)benzoic acid Pricemore >>

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